Cas no 281652-10-6 (tert-butyl 4,4-difluoropiperidine-1-carboxylate)

Tert-butyl 4,4-difluoropiperidine-1-carboxylate is a fluorinated piperidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The 4,4-difluoropiperidine moiety introduces conformational rigidity and lipophilicity, which can influence the pharmacokinetic properties of target molecules. This compound is particularly valuable in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to impart metabolic stability and improve binding affinity. Its high purity and well-characterized reactivity further support its utility in precision chemistry applications.

tert-butyl 4,4-difluoropiperidine-1-carboxylate structure

281652-10-6 structure

Product Name:tert-butyl 4,4-difluoropiperidine-1-carboxylate

CAS No:281652-10-6

MF:C₁₀H₁₇F₂NO₂

MW:221.244290113449

MDL:MFCD11054110

CID:1071032

PubChem ID:21192511

Update Time:2025-09-28

tert-butyl 4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4,4-difluoro-1-piperidinecarboxylate
- 1-N-Boc-4,4-difluoropiperidine
- [4,4']Bipiperidinyl-1-carboxylic acid tert-butyl ester
- [4,4']-Bipiperidinyl-1-carboxylic acid tert-butyl ester
- 1-tert-butoxycarbonyl-4,4'-bipiperidine
- AGN-PC-00FCHI
- N-(tert-Butoxycarbonyl)-4,4'-bipiperidine
- N-BOC-4,4'-BIPIPERIDINE
- SureCN118561
- tert butyl [4,4']bipiperidinyl-1-carboxylate
- tert-Butyl [4,4'-bipiperidine]-1-carboxylate
- tert-butyl 4,4-difluoropiperidine-1-carboxylate
- EN300-173653
- AS-50767
- AKOS015841218
- DB-189351
- 4,4-Difluoropiperidine-1-carboxylic acid tert-butyl ester
- A876774
- F1907-0037
- MFCD11054110
- SCHEMBL6228410
- 1-Boc-4,4-difluoropiperidine
- SB40820
- STL557081
- 281652-10-6
- AM100618
- CS-W001523
- Butyl 4,4-difluoro-1-piperidinecarboxylate
- P11051
- SY098607
- 4,4-Difluoro-piperidine-1-carboxylic acid tert-butyl ester
- N-Boc-4,4-Difluoropiperidine
- J-524664
- BBL103271
- MDL： MFCD11054110
- Inchi： 1S/C10H17F2NO2/c1-9(2,3)15-8(14)13-6-4-10(11,12)5-7-13/h4-7H2,1-3H3
- InChI Key： HHBBBPZPEBZLII-UHFFFAOYSA-N
- SMILES： FC1(CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

Exact Mass: 221.12281
Monoisotopic Mass: 221.123
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5A^2
XLogP3: 2.3

Experimental Properties

Boiling Point: 247.7±40.0℃ at 760 mmHg
PSA: 29.54

tert-butyl 4,4-difluoropiperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 4,4-difluoropiperidine-1-carboxylate Pricemore >>

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SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY098607-10g	1-Boc-4,4-difluoropiperidine	281652-10-6	≥98%	10g	¥500.00	2025-04-15
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abcr	AB458218-5 g	tert-Butyl 4,4-difluoropiperidine-1-carboxylate; .	281652-10-6		5g	€113.20	2022-03-01
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